1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 1-(5-chloro-2-methoxy-4-methylphenyl)cyclobutan-1-ol
• InChI: InChI=1S/C12H15ClO2/c1-8-6-11(15-2)9(7-10(8)13)12(14)4-3-5-12/h6-7,14H,3-5H2,1-2H3
• InChI Key: RHFZETOAOHVIBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C2(CCC2)O)OC

Description

1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL is an organic compound with a unique structure that includes a cyclobutane ring and a substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL typically involves the reaction of 5-chloro-2-methoxy-4-methylphenyl derivatives with cyclobutanone under specific conditions. The reaction may require catalysts and specific solvents to achieve the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts for substitution reactions. The conditions may vary depending on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones, while reduction may produce alcohols.

Scientific Research Applications

1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-Chloro-2-methoxy-4-methylphenyl)ethanone
• 2-Chloro-1-(2,5-dimethylphenyl)ethanone
• 2-Chloro-1-(3,4-dimethylphenyl)ethanone

Uniqueness

1-(5-Chloro-2-methoxy-4-methylphenyl)cyclobutan-1-OL is unique due to its cyclobutane ring structure, which imparts specific chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.